Cas no 71556-05-3 ()

71556-05-3 structure
structure
Product Name:
CAS No:71556-05-3
MF:C4H7NO3
MW:117.103281259537
CID:6772699
PubChem ID:20209050
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C4H7NO3/c1-5(3-6)4(7)8-2/h3H,1-2H3
    • InChI Key: ZHMHSRGMNDTYJK-UHFFFAOYSA-N
    • SMILES: O(C)C(N(C=O)C)=O

Computed Properties

  • Exact Mass: 117.042593085g/mol
  • Monoisotopic Mass: 117.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 46.6Ų
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